Cas no 63178-31-4 (1-[4-(acridin-9-ylamino)phenyl]-3-methylurea)

1-[4-(acridin-9-ylamino)phenyl]-3-methylurea structure
63178-31-4 structure
Product Name:1-[4-(acridin-9-ylamino)phenyl]-3-methylurea
CAS No:63178-31-4
MF:C21H18N4O
MW:342.393824100494
CID:1645876
PubChem ID:148993
Update Time:2025-04-21

1-[4-(acridin-9-ylamino)phenyl]-3-methylurea Chemical and Physical Properties

Names and Identifiers

    • 1-[4-(acridin-9-ylamino)phenyl]-3-methylurea
    • DTXSID80212523
    • 5-22-11-00024 (Beilstein Handbook Reference)
    • BRN 0495977
    • CHEMBL278841
    • Urea, 1-(p-(9-acridinylamino)phenyl)-3-methyl-
    • 1-(p-(9-Acridinylamino)phenyl)-3-methylurea
    • 63178-31-4
    • Inchi: 1S/C21H18N4O/c1-22-21(26)24-15-12-10-14(11-13-15)23-20-16-6-2-4-8-18(16)25-19-9-5-3-7-17(19)20/h2-13H,1H3,(H,23,25)(H2,22,24,26)
    • InChI Key: VZCFVDFGLKRPNA-UHFFFAOYSA-N
    • SMILES: O=C(NC)NC1C=CC(=CC=1)NC1C2C=CC=CC=2N=C2C=CC=CC=12

Computed Properties

  • Exact Mass: 342.14824
  • Monoisotopic Mass: 342.148
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 3
  • Complexity: 455
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 66Ų

Experimental Properties

  • Density: 1.322
  • Boiling Point: 518.5°C at 760 mmHg
  • Flash Point: 267.4°C
  • Refractive Index: 1.767
  • PSA: 66.05

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